Cas no 917748-18-6 (4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol)

4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol structure
917748-18-6 structure
Product Name:4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
CAS No:917748-18-6
MF:C13H13N3S
MW:243.327420949936
CID:3082614
PubChem ID:18524413
Update Time:2025-04-21

4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol
    • AKOS000649758
    • 917748-18-6
    • MDL: MFCD08899106
    • Inchi: 1S/C13H13N3S/c1-7-4-10-5-9(3)12-14-15-13(17)16(12)11(10)6-8(7)2/h4-6H,1-3H3,(H,15,17)
    • InChI Key: OYQUAYSOMOOONZ-UHFFFAOYSA-N
    • SMILES: S=C1NN=C2C(C)=CC3C=C(C)C(C)=CC=3N21

Computed Properties

  • Exact Mass: 243.08301860Da
  • Monoisotopic Mass: 243.08301860Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 59.7Ų

4,7,8-Trimethyl-[1,2,4]triazolo[4,3-a]quinoline-1-thiol Related Literature

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